Cas no 1949-20-8 (Oxolamine citrate)

• Product Name: Oxolamine citrate
• CAS No: 1949-20-8
• MF: C₂₀H₂₇N₃O₈
• MW: 437.443685770035
• MDL: MFCD00083457
• CID: 94468
• PubChem ID: 329818901
• Update Time: 2025-05-26

Oxolamine citrate Chemical and Physical Properties

Names and Identifiers

• 5-[2-(DIETHYLAMINO)ETHYL]-3-PHENYL-1,2,4-OXADIAZOLE CITRATE SALT
• Oxolamine Citrate
• Oxolamine citrate salt
• 2,4-oxadiazole,5-(2-(diethylamino)ethyl)-3-phenyl-citrate
• 5-[2-(DIETHYLAMINO)ETHYL]-3-PHENYL-1,2,4-OXADIAZOLE CITRATE
• AF-438 citrate
• CITRATO OXOLAMINA
• OxolaminCitrate
• oxolamine dihydrogen citrate
• SKF-9976 citrate
• NSC 100298
• Oxolamine (citrate)
• Oxalamine citrate salt
• OXALAMINE CITRATE
• MLS002154019
• SMR001233346
• DSSTox_RID_80953
• DSSTox_CID_25556
• DSSTox_GSID_45556
• Prestwick_123
• MLS004712043
• HMS2097F13
• HMS3714F13
• HMS1570F13
• HMS3264O06
• HMS2235J16
• Tox21_110749
• NSC759304
• Tox21_110749_1
• SR-01000841252-4
• HY-B1042
• 5-(2-(DIETHYLAMINO)ETHYL)-3-PHENYL-1,2,4-OXADIAZOLE CITRATE (1:1)
• NCGC00179449-03
• SKF-9976
• s6437
• NS00081763
• FT-0713943
• F85218
• 1949-20-8
• OXOLAMINE CITRATE [MI]
• CCG-213968
• SKF-9976 citrate;AF-438 citrate
• OXOLAMINE CITRATE [MART.]
• SR-01000841252
• PRILON
• OXOLAMINE CITRATE [WHO-DD]
• MS-27837
• CAS-1949-20-8
• BAA94920
• 3-Phenyl-5-[2-diethylamino]ethyl-1,2,4-oxadiazole, citrate
• SCHEMBL3498928
• FLOGOBRON
• Pharmakon1600-01506027
• AKOS027381580
• D08316
• SR-01000841252-2
• N,N-Diethyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethanamine 2-hydroxypropane-1,2,3-tricarboxylate
• NSC-759304
• DTXSID9045556
• DTXCID7025556
• Q-201527
• AF-438
• NSC-100298
• N,N-diethyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethanamine;2-hydroxypropane-1,2,3-tricarboxylic acid
• 5-(2-[Diethylamino]ethyl)-3-phenyl-1,2,4-oxadiazole citrate salt
• CHEMBL1448044
• NCGC00017037-01
• SR-01000841252-3
• CS-4563
• Q27281991
• RBZIGQJSMCOHSS-UHFFFAOYSA-N
• GLXC-10913
• N,N-Diethyl-2-(3-phenyl-1,2,4-oxadiazol-5-yl)ethanamine citrate
• Oxolamine citrate

• MDL： MFCD00083457
• Inchi： 1S/C14H19N3O.C6H8O7/c1-3-17(4-2)11-10-13-15-14(16-18-13)12-8-6-5-7-9-12;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-9H,3-4,10-11H2,1-2H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： RBZIGQJSMCOHSS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)CC(=O)O.O1C(CCN(CC)CC)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 437.18000
• Monoisotopic Mass: 437.17981483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 454
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174

Experimental Properties

• PSA: 174.29000
• LogP: 1.37240

Oxolamine citrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 36
• RTECS：RO0720000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Oxolamine citrate

Professional Introduction to Oxolamine Citrate (CAS No. 1949-20-8)

Oxolamine citrate, a compound with the chemical formula C₁₄H₂₀N₂O₇ and a CAS number of 1949-20-8, is a derivative of oxolamine that has garnered significant attention in the field of pharmaceutical research and development. This compound is recognized for its unique chemical properties and potential therapeutic applications, particularly in the treatment of respiratory conditions and allergies. The combination of oxolamine with citrate not only enhances its solubility but also improves its bioavailability, making it a promising candidate for various medical formulations.

The structure of oxolamine citrate is characterized by its oxolamine core, which is a heterocyclic amine containing an oxygen atom in its ring structure. This structural feature contributes to its ability to interact with biological targets, such as histamine receptors, which are involved in allergic responses. The addition of citrate as a counterion further stabilizes the compound, allowing for better storage and shelf life. This makes oxolamine citrate an attractive option for pharmaceutical manufacturers seeking effective and stable active ingredients.

In recent years, oxolamine citrate has been the subject of numerous studies aimed at exploring its pharmacological effects. One of the most notable areas of research has been its potential use in the management of respiratory conditions, such as asthma and chronic obstructive pulmonary disease (COPD). Studies have shown that oxolamine citrate can help alleviate symptoms by inhibiting histamine release and reducing inflammation in the airways. This mechanism of action aligns with the broader goals of developing treatments that target the underlying causes of these conditions rather than merely alleviating symptoms.

The compound's efficacy in treating has also been a focus of research. Allergic rhinitis, commonly known as hay fever, is a prevalent condition characterized by symptoms such as sneezing, itching, and nasal congestion. Oxolamine citrate has demonstrated promise in reducing these symptoms by modulating the immune response and preventing histamine-induced inflammation. Clinical trials have reported significant improvements in patient quality of life when using oxolamine citrate-based formulations, highlighting its potential as a first-line treatment for allergic rhinitis.

Beyond its applications in respiratory and allergic conditions, oxolamine citrate has shown potential in other therapeutic areas. For instance, preliminary research suggests that it may have anti-inflammatory properties that could be beneficial in managing conditions such as rheumatoid arthritis. The ability of oxolamine citrate to interact with inflammatory pathways without causing significant side effects makes it an intriguing candidate for further investigation.

The development of new drug formulations often involves optimizing the delivery system to enhance efficacy and patient compliance. In the case of oxolamine citrate, researchers have explored various delivery methods, including oral tablets, capsules, and inhalers. The use of advanced pharmaceutical technologies has allowed for the creation of formulations that provide sustained release, ensuring a more consistent therapeutic effect over time. These advancements not only improve patient outcomes but also contribute to the overall safety profile of oxolamine citrate-based treatments.

The safety profile of oxolamine citrate is another critical aspect that has been thoroughly evaluated through extensive preclinical and clinical studies. These studies have consistently shown that oxolamine citrate is well-tolerated when used at recommended doses. Common side effects include mild gastrointestinal discomfort and drowsiness, which are generally transient and do not require medical intervention. However, as with any pharmaceutical compound, careful monitoring is advised to ensure optimal safety and efficacy.

The regulatory landscape for oxolamine citrate has evolved alongside advancements in pharmaceutical research. Regulatory agencies worldwide have recognized the potential benefits of this compound and have approved several formulations for use in clinical practice. These approvals are based on robust scientific evidence demonstrating the safety and efficacy of oxolamine citrate in treating various conditions. As research continues to uncover new applications for this compound, it is likely that additional regulatory approvals will be obtained, further expanding its therapeutic utility.

The future direction of research on oxolamine citrate is promising, with several ongoing studies aimed at exploring new mechanisms of action and expanding its therapeutic applications. One area of interest is investigating its potential role in neurodegenerative diseases, where preliminary evidence suggests it may help protect against neuronal damage by modulating inflammatory responses. Additionally, researchers are exploring combinations with other drugs to enhance therapeutic outcomes in complex conditions such as chronic pain syndromes.

The role of computational chemistry and molecular modeling in optimizing oxolamine citrate-based therapies cannot be overstated. These technologies allow researchers to predict how different modifications to the molecule can affect its biological activity and pharmacokinetic properties. By leveraging computational tools, scientists can accelerate the drug discovery process and identify novel derivatives with enhanced efficacy and reduced side effects.

The environmental impact of pharmaceutical compounds is also an important consideration in their development and use. Oxolamine citrate has been found to be biodegradable under certain conditions, which reduces concerns about long-term environmental persistence. This characteristic aligns with global efforts to promote sustainable pharmaceutical practices and minimize ecological footprints.

In conclusion, oxolamine citrate (CAS No. 1949-20-8) is a versatile compound with significant therapeutic potential across multiple medical fields. Its unique chemical properties make it an effective treatment for respiratory conditions, allergies, and potentially other inflammatory disorders. Ongoing research continues to uncover new applications for this compound, while advancements in drug delivery systems enhance its clinical utility. With regulatory approvals supporting its use worldwide and promising future research directions, oxolamine citrate remains a valuable asset in modern medicine.